Cas no 101192-35-2 (ethyl 9-methyl-4-oxo-4H-quinolizine-3-carboxylate)
101192-35-2 structure
Product Name:ethyl 9-methyl-4-oxo-4H-quinolizine-3-carboxylate
CAS No:101192-35-2
MF:C13H13NO3
MW:231.247223615646
CID:2126343
PubChem ID:15632053
Update Time:2025-04-21
ethyl 9-methyl-4-oxo-4H-quinolizine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 9-methyl-4-oxo-4H-quinolizine-3-carboxylate
- DA-16386
- KIVVHZVNDCYHIH-UHFFFAOYSA-N
- 101192-35-2
- SCHEMBL1766241
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- Inchi: 1S/C13H13NO3/c1-3-17-13(16)10-6-7-11-9(2)5-4-8-14(11)12(10)15/h4-8H,3H2,1-2H3
- InChI Key: KIVVHZVNDCYHIH-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=C2C(C)=CC=CN2C1=O)=O
Computed Properties
- Exact Mass: 231.089543g/mol
- Monoisotopic Mass: 231.089543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 231.25g/mol
- XLogP3: 1.7
- Topological Polar Surface Area: 46.6Ų
ethyl 9-methyl-4-oxo-4H-quinolizine-3-carboxylate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
101192-35-2 (ethyl 9-methyl-4-oxo-4H-quinolizine-3-carboxylate) Related Products
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